Cas no 1421454-27-4 (methyl N-(5-{(thiophen-2-yl)methylcarbamoyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)carbamate)

• Product Name: methyl N-(5-{(thiophen-2-yl)methylcarbamoyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)carbamate
• CAS No: 1421454-27-4
• MF: C₁₄H₁₆N₄O₃S₂
• MW: 352.431839942932
• CID: 6510487
• Update Time: 2025-07-19

methyl N-(5-{(thiophen-2-yl)methylcarbamoyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(5-{(thiophen-2-yl)methylcarbamoyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)carbamate
• YQFFGYBMZGYWJL-UHFFFAOYSA-N

• Inchi： 1S/C14H16N4O3S2/c1-17(11-4-3-7-22-11)14(20)18-6-5-9-10(8-18)23-12(15-9)16-13(19)21-2/h3-4,7H,5-6,8H2,1-2H3,(H,15,16,19)
• InChI Key： RSADVPJPIWLSQL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=NC2CCN(C(=O)N(C3SC=CC=3)C)CC=2S1

Additional information on methyl N-(5-{(thiophen-2-yl)methylcarbamoyl}-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl)carbamate

Introduction to Methyl N-(5-{(thiophen-2-yl)methylcarbamoyl}-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]carbamate and Its Significance in Modern Chemical Research

Methyl N-(5-{(thiophen-2-yl)methylcarbamoyl}-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]carbamate, a compound with the CAS number 1421454-27-4, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of this compound is characterized by its intricate arrangement of rings and functional groups. Specifically, it incorporates a thiophene ring, a carbamate group, and a 1,3-thiazole core linked to a pyridine moiety. This complex architecture not only contributes to its unique chemical properties but also opens up numerous possibilities for its utilization in synthetic chemistry and medicinal applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds. The presence of the thiophene ring in Methyl N-(5-{(thiophen-2-yl)methylcarbamoyl}-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]carbamate suggests potential interactions with biological targets such as enzymes and receptors. These interactions are crucial for developing new therapeutic agents that can modulate various physiological processes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the 1,3-thiazole and pyridine rings provides a versatile platform for further chemical modifications. Researchers have been exploring various derivatives of this compound to enhance its bioactivity and selectivity. For instance, modifications to the thiophene ring have shown promising results in improving binding affinity to specific biological targets.

Recent studies have highlighted the importance of Methyl N-(5-{(thiophen-2-yl)methylcarbamoyl}-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]carbamate in the development of novel antiviral and anticancer agents. The compound's ability to interfere with key enzymatic pathways has made it a valuable candidate for further investigation. Additionally, its structural features suggest potential applications in the treatment of neurological disorders and inflammatory conditions.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex heterocyclic core. These methods not only enhance efficiency but also minimize unwanted side products.

In terms of biological evaluation, Methyl N-(5-{(thiophen-2-yl)methylcarbamoyl}-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]carbamate has shown intriguing results in preclinical studies. Its interaction with various biological targets has been studied using computational modeling and experimental techniques. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

The future prospects of this compound are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and drug formulation strategies. Collaborative efforts between chemists and biologists are essential for translating these findings into clinical applications. The development of new drugs often requires interdisciplinary approaches that combine synthetic chemistry with pharmacology.

In conclusion, Methyl N-(5-{(thiophen-2-yl)methylcarbamoyl}-4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]carbamate represents a significant contribution to the field of chemical research. Its unique structure and promising biological activities make it a valuable compound for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of innovative therapeutic agents.